trans-Clopidogrel-MP-13C,d3 Ethyl Ester Derivative(Mixture of Diastereomers)
trans-Clopidogrel-MP-13C,d3 Ethyl Ester Derivative(Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
1331383-23-3
VCID:
VC0137893
InChI:
InChI=1S/C27H30ClNO6S/c1-4-35-25(31)15-19-16-29(26(27(32)34-3)21-10-5-6-11-22(21)28)13-12-24(19)36-17-23(30)18-8-7-9-20(14-18)33-2/h5-11,14-15,24,26H,4,12-13,16-17H2,1-3H3/b19-15+/i2+1D3
SMILES:
CCOC(=O)C=C1CN(CCC1SCC(=O)C2=CC(=CC=C2)OC)C(C3=CC=CC=C3Cl)C(=O)OC
Molecular Formula:
C27H30ClNO6S
Molecular Weight:
536.059
trans-Clopidogrel-MP-13C,d3 Ethyl Ester Derivative(Mixture of Diastereomers)
CAS No.: 1331383-23-3
Reference Standards
VCID: VC0137893
Molecular Formula: C27H30ClNO6S
Molecular Weight: 536.059
| CAS No. | 1331383-23-3 |
|---|---|
| Product Name | trans-Clopidogrel-MP-13C,d3 Ethyl Ester Derivative(Mixture of Diastereomers) |
| Molecular Formula | C27H30ClNO6S |
| Molecular Weight | 536.059 |
| IUPAC Name | methyl 2-(2-chlorophenyl)-2-[(3E)-3-(2-ethoxy-2-oxoethylidene)-4-[2-oxo-2-[3-(trideuterio(113C)methoxy)phenyl]ethyl]sulfanylpiperidin-1-yl]acetate |
| Standard InChI | InChI=1S/C27H30ClNO6S/c1-4-35-25(31)15-19-16-29(26(27(32)34-3)21-10-5-6-11-22(21)28)13-12-24(19)36-17-23(30)18-8-7-9-20(14-18)33-2/h5-11,14-15,24,26H,4,12-13,16-17H2,1-3H3/b19-15+/i2+1D3 |
| Standard InChIKey | PPIXPNIXZHUBJO-HFUDFJFXSA-N |
| SMILES | CCOC(=O)C=C1CN(CCC1SCC(=O)C2=CC(=CC=C2)OC)C(C3=CC=CC=C3Cl)C(=O)OC |
| PubChem Compound | 71314957 |
| Last Modified | Nov 11 2021 |
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